Benzothiazole, 2-[(1-methylethoxy)methyl]-

• CAS RN: 190384-95-3
• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• IUPAC Name: 2-(propan-2-yloxymethyl)-1,3-benzothiazole
• InChI: InChI=1S/C11H13NOS/c1-8(2)13-7-11-12-9-5-3-4-6-10(9)14-11/h3-6,8H,7H2,1-2H3
• InChI Key: SWGVMSYRAPDINJ-UHFFFAOYSA-N
• SMILES: CC(C)OCC1=NC2=CC=CC=C2S1
• synonyms: Benzothiazole, 2-[(1-methylethoxy)methyl]- (9CI)

Description

Benzothiazole, 2-[(1-methylethoxy)methyl]- is a chemical compound that has been widely studied for its potential applications in various fields. It is a heterocyclic compound that contains a thiazole ring and a benzene ring. This compound has been synthesized using various methods and has been found to have several biological and chemical properties.

Mechanism Of Action

The mechanism of action of Benzothiazole, 2-[(1-methylethoxy)methyl]- is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Benzothiazole, 2-[(1-methylethoxy)methyl]- has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Biochemical And Physiological Effects

Benzothiazole, 2-[(1-methylethoxy)methyl]- has several biochemical and physiological effects. It has been found to have antimicrobial properties against various bacteria and fungi. It has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Benzothiazole, 2-[(1-methylethoxy)methyl]- has been studied for its potential use in cancer therapy due to its ability to induce apoptosis and inhibit cell proliferation.

Advantages And Limitations For Lab Experiments

Benzothiazole, 2-[(1-methylethoxy)methyl]- has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. It has been found to have several biological and chemical properties that make it useful for various applications. However, one of the limitations of Benzothiazole, 2-[(1-methylethoxy)methyl]- is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For the study of Benzothiazole, 2-[(1-methylethoxy)methyl]- include the development of new synthesis methods, the study of its potential use in cancer therapy, and the study of its potential use as a fluorescent probe for detecting metal ions.

Synthesis Methods

Benzothiazole, 2-[(1-methylethoxy)methyl]- can be synthesized using various methods. One of the commonly used methods involves the reaction of 2-aminobenzothiazole with 1-methylethoxychloromethane in the presence of a base. The reaction yields Benzothiazole, 2-[(1-methylethoxy)methyl]- as a white solid. This method has been optimized for higher yields and purity.

Scientific Research Applications

Benzothiazole, 2-[(1-methylethoxy)methyl]- has several scientific research applications. It has been found to have anti-inflammatory, antitumor, and antimicrobial properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions. Benzothiazole, 2-[(1-methylethoxy)methyl]- has been used in various biological and chemical assays to study its mechanism of action and biochemical and physiological effects.